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Compound of Interest

Compound Name: Phenacyl acetate

Cat. No.: B042543

This guide provides immediate safety protocols and logistical procedures for the handling and
disposal of Phenacyl acetate (also known as Phenyl acetate). It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Key Data

Phenacyl acetate is a combustible liquid that is harmful if swallowed.[1] It is crucial to handle
this chemical with appropriate safety measures to prevent exposure and ensure safe disposal.

Property Value
Molecular Formula CsHsO2

CAS Number 122-79-2

Boiling Point 196 °C (385 °F)
Flash Point 79 °C (174 °F)[2]

H227 (Combustible liquid), H302 (Harmful if
swallowed)[2]

GHS Hazard Statements

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Phenacyl acetate to minimize
exposure risk. The following table outlines the required equipment.
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Body Part

Recommended Protection

Eyes/Face

Safety glasses with side-shields are the
minimum requirement.[3] For splash hazards,
chemical-resistant splash goggles and a face

shield should be worn.[3]

Hands

Chemically resistant gloves, such as nitrile
rubber (0.11 mm), should be worn.[4] Always
inspect gloves for defects before use and use
proper glove removal techniques to avoid skin
contact.[4][5]

Body

A lab coat or chemical-resistant apron is
required.[2] For larger quantities or splash
potential, impervious clothing that protects

against chemicals should be used.[4]

Respiratory

Work should be conducted in a well-ventilated
area.[6] If ventilation is inadequate or for
nuisance exposures, a NIOSH-approved
respirator with cartridges for organic vapors
should be used.[4]

Operational and Handling Procedures

Handling:

¢ Avoid contact with skin, eyes, and clothing.[6]

e Do not breathe vapors or aerosols.

e Wash hands thoroughly after handling the substance.[6]

o Keep the container tightly closed when not in use.[6]

o Keep away from heat, sparks, open flames, and hot surfaces.[1]

» Use non-sparking tools and take precautionary measures against static discharge.[1]
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Storage:
» Store in a cool, dry, and well-ventilated area.[1][6]
o Keep containers tightly closed.[6]

o Store away from incompatible materials such as strong oxidizing and reducing agents.[1]

Emergency Protocols

First Aid Measures:

General Advice: Show the safety data sheet to the doctor in attendance.

« If Inhaled: Move the person to fresh air.[1] If breathing is difficult, give artificial respiration and
seek medical attention.[1]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water or shower.

» In Case of Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15
minutes, also under the eyelids.[1][7] Remove contact lenses if present and easy to do.
Consult a physician.[7]

 If Swallowed: Do NOT induce vomiting.[1] Rinse mouth with water and immediately make the
victim drink water (two glasses at most). Call a physician or poison control center
immediately.[1]

Spill Response Protocol: In the event of a spill, follow the steps outlined in the workflow below.
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Immediate Actions
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;
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:
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Contain Spill with Inert Material
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:

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a Phenacyl acetate spill.
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Detailed Spill Cleanup Steps:

Evacuate and Secure: Evacuate all non-essential personnel from the spill area.[2] Eliminate
all sources of ignition such as sparks or flames.[8]

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Before cleanup, don the appropriate personal protective equipment as
detailed above.[2]

Containment: Cover drains to prevent the material from entering them. Use an inert
absorbent material like dry sand or earth to contain the spill.[6]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, sealed, and labeled container for disposal.[1][6]

Decontamination: Clean the affected area thoroughly.

Disposal Plan

Chemical waste must be disposed of in accordance with institutional, local, regional, and

national regulations.

Procedure:

Containerization: Collect waste Phenacyl acetate and any contaminated materials in a
designated and properly labeled hazardous waste container.[2] Do not mix with other waste.

Labeling: Ensure the waste container is clearly labeled with its contents.

Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials, pending pickup.

Disposal Request: Follow your institution's procedures to request a hazardous waste pickup
from the Environmental Health and Safety (EHS) department.[2] Do not dispose of Phenacyl
acetate down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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